Cas no 57054-88-3 (4-Pyrimidinamine, 5-bromo-2-chloro-N,N-diethyl-)

• Product Name: 4-Pyrimidinamine, 5-bromo-2-chloro-N,N-diethyl-
• CAS No: 57054-88-3
• MF: C₈H₁₁BrClN₃
• MW: 264.5500395298
• CID: 346756
• PubChem ID: 15620525
• Update Time: 2025-04-19

4-Pyrimidinamine, 5-bromo-2-chloro-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-bromo-2-chloro-N,N-diethyl-
• 5-bromo-2-chloro-N,N-diethylpyrimidin-4-amine
• DTXSID20575881
• AKOS017342199
• SCHEMBL13649069
• 57054-88-3

• Inchi： 1S/C8H11BrClN3/c1-3-13(4-2)7-6(9)5-11-8(10)12-7/h5H,3-4H2,1-2H3
• InChI Key： HLTVDIWJSHPQLF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1N(CC)CC)Cl

Computed Properties

• Exact Mass: 262.98263
• Monoisotopic Mass: 262.98249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29Ų

Experimental Properties

• PSA: 29.02